Cas no 610278-89-2 (3-Pyridinecarboxylic acid, 5-(diethylamino)-)
610278-89-2 structure
Product Name:3-Pyridinecarboxylic acid, 5-(diethylamino)-
CAS No:610278-89-2
MF:C10H14N2O2
MW:194.230362415314
CID:1624614
PubChem ID:2050107
Update Time:2025-04-21
3-Pyridinecarboxylic acid, 5-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(diethylamino)-
- 5-(diethylamino)nicotinic acid
- SCHEMBL3944146
- 610278-89-2
- AKOS002664341
-
- Inchi: 1S/C10H14N2O2/c1-3-12(4-2)9-5-8(10(13)14)6-11-7-9/h5-7H,3-4H2,1-2H3,(H,13,14)
- InChI Key: HXCYEYZYERIGIM-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1)N(CC)CC)=O
Computed Properties
- Exact Mass: 194.10562
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.43
3-Pyridinecarboxylic acid, 5-(diethylamino)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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